Cas no 15174-07-9 (Benzene, 2,5-dimethoxy-1,3-dinitro-)

• Product Name: Benzene, 2,5-dimethoxy-1,3-dinitro-
• CAS No: 15174-07-9
• MF: C₈H₈N₂O₆
• MW: 228.158922195435
• CID: 1325002
• PubChem ID: 12249848
• Update Time: 2025-04-20

Benzene, 2,5-dimethoxy-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,5-dimethoxy-1,3-dinitro-
• 1,4-dimethoxy-2,6-dinitrobenzene
• 2,6-dinitro-4-methoxyanisole
• 2,6-dinitro-hydroquinone dimethyl ether
• HNAAOKVBUUHVET-UHFFFAOYSA-N
• 2,5-dimethoxy-1,3-dinitrobenzene
• 15174-07-9
• SCHEMBL9657631
• InChI=1/C8H8N2O6/c1-15-5-3-6(9(11)12)8(16-2)7(4-5)10(13)14/h3-4H,1-2H
• DTXSID00482367

• Inchi： 1S/C8H8N2O6/c1-15-5-3-6(9(11)12)8(16-2)7(4-5)10(13)14/h3-4H,1-2H3
• InChI Key： HNAAOKVBUUHVET-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1[N+](=O)[O-])OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.03824
• Monoisotopic Mass: 228.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.74